Cas no 2248346-62-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,4-difluorophenoxy)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,4-difluorophenoxy)benzoate
• CAS No: 2248346-62-3
• MF: C₂₁H₁₁F₂NO₅
• MW: 395.312552690506
• CID: 6601977
• PubChem ID: 165724766
• Update Time: 2025-06-09

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,4-difluorophenoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,4-difluorophenoxy)benzoate
• EN300-6523742
• 2248346-62-3

• Inchi： 1S/C21H11F2NO5/c22-17-10-9-14(11-18(17)23)28-13-7-5-12(6-8-13)21(27)29-24-19(25)15-3-1-2-4-16(15)20(24)26/h1-11H
• InChI Key： JSPLEYSFZWJXAB-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)OC1C=CC(=CC=1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

• Exact Mass: 395.06052878g/mol
• Monoisotopic Mass: 395.06052878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,4-difluorophenoxy)benzoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,4-difluorophenoxy)benzoate (CAS No. 2248346-62-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,4-difluorophenoxy)benzoate (CAS No. 2248346-62-3) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a 1,3-dioxo-isoindole core linked to a 4-(3,4-difluorophenoxy)benzoate moiety. This combination of functional groups makes it a subject of interest in pharmaceutical and materials science research. The difluorophenoxy group, in particular, is known for its ability to enhance metabolic stability and bioavailability, which is why researchers are exploring its potential applications in drug development.

In recent years, the demand for fluorinated compounds has surged due to their widespread use in agrochemicals, pharmaceuticals, and advanced materials. The inclusion of fluorine atoms in organic molecules often improves their lipophilicity, membrane permeability, and resistance to enzymatic degradation. This compound, with its 3,4-difluorophenoxy substituent, aligns with this trend, making it a candidate for further investigation in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, given the bioactivity of similar structures.

From a synthetic chemistry perspective, the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,4-difluorophenoxy)benzoate involves multi-step organic reactions, including esterification and nucleophilic aromatic substitution. The isoindole-1,3-dione (phthalimide) segment is a versatile building block in organic synthesis, often employed in the design of peptide mimetics and small-molecule drugs. Its incorporation into this compound suggests potential utility in proteolysis-targeting chimeras (PROTACs), a hot topic in drug discovery for targeted protein degradation.

The physicochemical properties of this compound, such as its solubility, melting point, and stability, are critical for its practical applications. Preliminary studies indicate that the benzoate ester linkage provides a balance between stability and reactivity, enabling controlled release or hydrolysis under specific conditions. This feature is valuable in prodrug design, where the compound could serve as a masked form of an active pharmaceutical ingredient (API). Additionally, the aromatic difluorophenoxy group may contribute to π-π stacking interactions, which are essential for molecular recognition in biological systems.

In the context of green chemistry and sustainability, researchers are also evaluating the environmental impact of fluorinated compounds. While fluorine substitution offers pharmacological advantages, its persistence in ecosystems has raised concerns. This dual nature makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,4-difluorophenoxy)benzoate a relevant case study for developing eco-friendly fluorination strategies. Recent advancements in catalytic fluorination and biodegradable fluorophores could inform safer synthetic routes for this and related compounds.

Another area of interest is the compound's potential role in material science. The phthalimide moiety is known to contribute to the thermal stability and optical properties of polymers. When integrated into high-performance polymers or organic semiconductors, this compound could enhance electron transport or UV resistance. Such applications are particularly relevant for flexible electronics and optoelectronic devices, which are rapidly evolving fields driven by consumer demand for wearable technology and renewable energy solutions.

From an analytical standpoint, characterizing CAS No. 2248346-62-3 requires advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for reproducibility in research. The growing availability of open-access chemical databases has facilitated the sharing of such data, accelerating collaborative efforts in drug discovery and materials science.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,4-difluorophenoxy)benzoate represents a multifaceted compound with promising applications across multiple disciplines. Its structural features align with current trends in fluorinated drug design, targeted therapeutics, and advanced materials. As research continues, this compound may emerge as a key player in addressing challenges in healthcare and technology, while also contributing to the broader discourse on sustainable chemistry.